2-chloro-N-((5-((2-((5-(ethylthio)-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-6-fluorobenzamide

• IUPAC Name: 2-chloro-N-[[5-[2-[(5-ethylsulfanyl-1,3,4-thiadiazol-2-yl)amino]-2-oxoethyl]sulfanyl-4-(2-methoxyphenyl)-1,2,4-triazol-3-yl]methyl]-6-fluorobenzamide
• InChI: InChI=1S/C23H21ClFN7O3S3/c1-3-36-23-31-29-21(38-23)27-18(33)12-37-22-30-28-17(32(22)15-9-4-5-10-16(15)35-2)11-26-20(34)19-13(24)7-6-8-14(19)25/h4-10H,3,11-12H2,1-2H3,(H,26,34)(H,27,29,33)
• InChI Key: CMALQRDOBJHNLQ-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(S1)NC(=O)CSC2=NN=C(N2C3=CC=CC=C3OC)CNC(=O)C4=C(C=CC=C4Cl)F
• Molecular Formula: C23H21ClFN7O3S3
• Molecular Weight: 594.1 g/mol

Description

2-chloro-N-((5-((2-((5-(ethylthio)-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-6-fluorobenzamide is a useful research compound. Its molecular formula is C23H21ClFN7O3S3 and its molecular weight is 594.1. The purity is usually 95%.
BenchChem offers high-quality 2-chloro-N-((5-((2-((5-(ethylthio)-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-6-fluorobenzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-chloro-N-((5-((2-((5-(ethylthio)-1,3,4-thiadiazol-2-yl)amino)-2-oxoethyl)thio)-4-(2-methoxyphenyl)-4H-1,2,4-triazol-3-yl)methyl)-6-fluorobenzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antimicrobial Properties

Research has been focused on the synthesis of compounds with 1,3,4-thiadiazol and triazole rings due to their promising antibacterial and antifungal activities. For example, novel derivatives containing 1,3,4-thiadiazole and 1,2,4-triazole have been synthesized and exhibited significant antimicrobial properties, suggesting their potential as therapeutic agents in treating microbial diseases (Tehranchian et al., 2005). Similarly, compounds incorporating the 1,3,4-thiadiazol motif have been reported to show moderate activity against various bacteria and fungi, indicating their potential application in developing new antimicrobial agents (Vinusha et al., 2015).

Potential in Cancer Treatment

Some synthesized molecules with structural similarities to the compound have shown promising results in anticancer activity assays. These compounds' potential mechanism of action, including interactions with cancer cell lines, highlights the importance of such molecules in developing new therapeutic strategies for cancer treatment (Tumosienė et al., 2020).

Liquid Crystalline Properties

Compounds containing 1,3,4-thiadiazole and 1,2,4-triazole rings have also been explored for their liquid crystalline properties. Such research into mesomorphic behavior is crucial for applications in advanced materials and electronic displays (Tomma et al., 2009).